Cas no 2361636-34-0 (3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol)

• Product Name: 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol
• CAS No: 2361636-34-0
• MF: C₆H₉F₃O₂
• MW: 170.129672765732
• CID: 6305150
• PubChem ID: 137935434
• Update Time: 2025-05-22

3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol
• Rel-(1r,3r)-3-methoxy-3-(trifluoromethyl)cyclobutan-1-ol
• (1s,3s)-3-methoxy-3-(trifluoromethyl)cyclobutan-1-ol
• starbld0048933
• EN300-6832992
• 2361636-34-0
• 2248183-78-8
• EN300-6494907

• Inchi： 1S/C6H9F3O2/c1-11-5(6(7,8)9)2-4(10)3-5/h4,10H,2-3H2,1H3
• InChI Key： ZUSCHVVOZUPLDD-UHFFFAOYSA-N
• SMILES： FC(C1(CC(C1)O)OC)(F)F

Computed Properties

• Exact Mass: 170.05546401g/mol
• Monoisotopic Mass: 170.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol

Comprehensive Overview of 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol (CAS No. 2361636-34-0)

3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol (CAS No. 2361636-34-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a methoxy group and a trifluoromethyl group on a cyclobutane ring makes this molecule a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where the trifluoromethyl group is known to enhance metabolic stability and bioavailability.

The compound's molecular formula, C₆H₉F₃O₂, highlights its relatively compact yet functionally diverse structure. Its cyclobutan-1-ol backbone provides rigidity, while the methoxy and trifluoromethyl substituents introduce electronic and steric effects that can be leveraged in synthetic chemistry. This balance of properties makes 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol a versatile building block for designing novel compounds with tailored functionalities.

In recent years, the demand for fluorinated compounds like 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol has surged, driven by their prominence in pharmaceuticals and materials science. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves drug potency and pharmacokinetics. Searches for "trifluoromethyl group benefits" or "fluorinated cyclobutane derivatives" reflect this growing interest. The compound's CAS No. 2361636-34-0 is frequently queried in databases, underscoring its relevance in cutting-edge research.

From a synthetic perspective, 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol can be prepared via multi-step routes involving cyclization and functional group transformations. Key challenges include controlling stereochemistry and optimizing yields, which are common themes in organic synthesis forums. Questions like "how to synthesize trifluoromethylated cyclobutanes" or "applications of methoxycyclobutanols" are frequently explored by chemists seeking to harness this compound's potential.

Beyond pharmaceuticals, 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol may find use in agrochemicals, where fluorinated motifs are increasingly employed to enhance pesticide efficacy. Its structural motifs align with trends toward sustainable chemistry, as researchers aim to reduce environmental impact while maintaining performance. This dual focus on innovation and sustainability makes the compound a subject of ongoing investigation.

In summary, 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-ol (CAS No. 2361636-34-0) represents a compelling case study in modern organic chemistry. Its combination of a cyclobutan-1-ol core with strategically placed substituents offers broad utility, while its alignment with industry trends ensures continued relevance. As research into fluorinated and rigid-ring systems expands, this compound is poised to play a pivotal role in advancing scientific and industrial applications.